Cas no 22372-29-8 (a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate))

• Product Name: a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate)
• CAS No: 22372-29-8
• MF: C₁₂H₂₃O₁₄P
• MW: 422.276386499405
• CID: 255498
• PubChem ID: 644101
• Update Time: 2025-04-19

a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate)
• [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl dihydrogen phosphate
• ((2R,3S,4S,5R,6R)-6-(((2S,3S,4S,5R)-3,4-Dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl dihydrogen phosphate
• DTXSID00945023
• sucrose-6-phosphate
• UNII-71N414Q30X
• Q27225216
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl-6-(dihydrogen phosphate)
• beta-D-fructofuranosyl-(1<->2)-alpha-D-glucopyranoside 6-phosphate
• Sucrose 6-phosphate
• beta-D-fructofuranosyl 6-O-phosphono-alpha-D-glucopyranoside
• 22372-29-8
• 71N414Q30X
• CHEBI:131603
• 6-Phosphosucrose
• sucrose 6(G)-phosphate
• alpha-D-glucopyranosyl-(1<->2)-beta-D-fructofuranoside 6-phosphate
• SCHEMBL134508
• alpha-D-glucopyranoside,beta-D-fructofuranosyl-6-(dihydrogen phosphate)
• beta-D-Fructofuranosyl-6-O-phosphono-alpha-D-glucopyranoside
• Hex-2-ulofuranosyl 6-O-phosphonohexopyranoside
• sucrose 6-phosphate (P on 6-ring)
• 6-O-Phosphonosucrose

• Inchi： 1S/C12H23O14P/c13-1-4-7(16)10(19)12(3-14,25-4)26-11-9(18)8(17)6(15)5(24-11)2-23-27(20,21)22/h4-11,13-19H,1-3H2,(H2,20,21,22)/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
• InChI Key： WQQSIXKPRAUZJL-UGDNZRGBSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@]1(CO)[C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 422.082542
• Monoisotopic Mass: 422.082542
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _5.3
• Topological Polar Surface Area: 236

Experimental Properties

• Density: 1.9
• Boiling Point: 810.7°Cat760mmHg
• Flash Point: 444.1°C
• Refractive Index: 1.65
• PSA: 245.87000
• LogP: -5.27860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides